Cas no 1280895-15-9 (5-chloro-N-[cyano(oxolan-3-yl)methyl]-2-(pyrrolidin-1-yl)pyrimidine-4-carboxamide)

• Product Name: 5-chloro-N-[cyano(oxolan-3-yl)methyl]-2-(pyrrolidin-1-yl)pyrimidine-4-carboxamide
• CAS No: 1280895-15-9
• MF: C₁₅H₁₈ClN₅O₂
• MW: 335.788721561432
• CID: 6586756
• PubChem ID: 53539814
• Update Time: 2025-11-01

5-chloro-N-[cyano(oxolan-3-yl)methyl]-2-(pyrrolidin-1-yl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS032997419
• 5-chloro-N-[cyano(oxolan-3-yl)methyl]-2-(pyrrolidin-1-yl)pyrimidine-4-carboxamide
• EN300-26689123
• Z1033165768
• 1280895-15-9
• 5-chloro-N-[cyano(oxolan-3-yl)methyl]-2-pyrrolidin-1-ylpyrimidine-4-carboxamide

• Inchi： 1S/C15H18ClN5O2/c16-11-8-18-15(21-4-1-2-5-21)20-13(11)14(22)19-12(7-17)10-3-6-23-9-10/h8,10,12H,1-6,9H2,(H,19,22)
• InChI Key： TVINNRGLNPGEPT-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1C(NC(C#N)C1COCC1)=O)N1CCCC1

Computed Properties

• Exact Mass: 335.1149025g/mol
• Monoisotopic Mass: 335.1149025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 91.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 5-chloro-N-[cyano(oxolan-3-yl)methyl]-2-(pyrrolidin-1-yl)pyrimidine-4-carboxamide

Introduction to 5-chloro-N-[cyano(oxolan-3-yl)methyl]-2-(pyrrolidin-1-yl)pyrimidine-4-carboxamide (CAS No. 1280895-15-9)

5-chloro-N-[cyano(oxolan-3-yl)methyl]-2-(pyrrolidin-1-yl)pyrimidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1280895-15-9, represents a novel molecular scaffold with potential applications in the development of therapeutic agents. The structural complexity of this molecule, characterized by its pyrimidine core and various functional groups, makes it a subject of intense study for researchers aiming to explore new pharmacological pathways.

The compound's structure incorporates several key features that contribute to its chemical and biological properties. The presence of a chloro substituent at the 5-position of the pyrimidine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the cyano(oxolan-3-yl)methyl moiety introduces a cyano group, which is known for its ability to participate in various chemical transformations, including nucleophilic additions and condensation reactions. The pyrrolidin-1-yl group at the 2-position adds another layer of complexity, providing a nitrogen-rich environment that can interact with biological targets.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. The pyrimidine scaffold is particularly prominent in this regard, as it is a common motif in many approved drugs and drug candidates. For instance, pyrimidine derivatives have shown promise in the treatment of cancers, infectious diseases, and inflammatory disorders. The compound 5-chloro-N-[cyano(oxolan-3-yl)methyl]-2-(pyrrolidin-1-yl)pyrimidine-4-carboxamide is being explored as a potential lead compound for further development due to its unique structural features.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are often dysregulated in diseases such as cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop therapies that can modulate these pathways effectively. The structural features of 5-chloro-N-[cyano(oxolan-3-yl)methyl]-2-(pyrrolidin-1-yl)pyrimidine-4-carboxamide, particularly the combination of the pyrimidine core and the cyano(oxolan-3-yl)methyl group, suggest that it may have the ability to interact with kinase active sites.

Recent studies have highlighted the importance of understanding the three-dimensional structure of target proteins to design effective inhibitors. Computational methods such as molecular docking and molecular dynamics simulations have been instrumental in predicting how small molecules like 5-chloro-N-[cyano(oxolan-3-yl)methyl]-2-(pyrrolidin-1-yl)pyrimidine-4-carboxamide might bind to their biological targets. These studies have provided valuable insights into the interactions between the compound and potential target proteins, helping researchers refine their designs for improved potency and selectivity.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the chloro substituent typically involves halogenation reactions, while the attachment of the cyano(oxolan-3-yl)methyl group often requires cyanation reactions followed by functional group transformations. The final step involves coupling the pyrimidine core with the pyrrolidinyl moiety through nucleophilic substitution or other suitable reactions.

In terms of biological activity, preliminary studies have shown that derivatives of this class of compounds exhibit promising properties in vitro. For example, some analogs have demonstrated inhibitory activity against specific kinases, suggesting potential therapeutic applications. However, further research is needed to fully elucidate their mechanism of action and assess their safety and efficacy in vivo.

The development of new pharmaceuticals is a complex process that involves not only chemical synthesis but also rigorous testing for biological activity, pharmacokinetics, and toxicity. The compound 5-chloro-N-[cyano(oxolan-3-yl)methyl]-2-(pyrrolidin-1-y)lpyrimidine -4-carboxamide, with its unique structural features, represents an exciting opportunity for researchers to explore new therapeutic avenues.

In conclusion, 5-chloro-N-[cyano(oxolan -3 -y l )methyl]-2-(pyrrolidin -1 -y l )pyrimidine -4 -carboxamide (CAS No. 1280895 -15 -9) is a promising compound with potential applications in pharmaceutical research. Its complex structure and functional groups make it a valuable tool for developing new therapeutic agents targeting various diseases. As research continues to uncover new insights into its properties and mechanisms of action, this compound holds great promise for future medical applications.